Cas no 2228604-83-7 (4-(3-hydroxypiperidin-3-yl)methylbenzene-1,2-diol)

• Product Name: 4-(3-hydroxypiperidin-3-yl)methylbenzene-1,2-diol
• CAS No: 2228604-83-7
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6595113
• PubChem ID: 165616656
• Update Time: 2025-06-12

4-(3-hydroxypiperidin-3-yl)methylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxypiperidin-3-yl)methylbenzene-1,2-diol
• EN300-1825133
• 4-[(3-hydroxypiperidin-3-yl)methyl]benzene-1,2-diol
• 2228604-83-7

• Inchi： 1S/C12H17NO3/c14-10-3-2-9(6-11(10)15)7-12(16)4-1-5-13-8-12/h2-3,6,13-16H,1,4-5,7-8H2
• InChI Key： YOMHXPRAZVNHBK-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=C(C=2)O)O)CNCCC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.7Ų

Additional information on 4-(3-hydroxypiperidin-3-yl)methylbenzene-1,2-diol

Research Briefing on 4-(3-hydroxypiperidin-3-yl)methylbenzene-1,2-diol (CAS: 2228604-83-7): Recent Advances and Applications

The compound 4-(3-hydroxypiperidin-3-yl)methylbenzene-1,2-diol (CAS: 2228604-83-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structure, featuring a hydroxypiperidine moiety linked to a catechol ring, offers a versatile scaffold for further chemical modifications. Researchers have explored its utility in designing inhibitors for various enzymes, including kinases and proteases, which are implicated in numerous disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the development of selective dopamine D2 receptor modulators. The study demonstrated that derivatives of 4-(3-hydroxypiperidin-3-yl)methylbenzene-1,2-diol exhibited high affinity and selectivity for the D2 receptor, suggesting potential applications in treating neurological disorders such as Parkinson's disease and schizophrenia.

Another significant advancement was reported in a recent preprint on bioRxiv, where the compound was employed in the synthesis of novel antimicrobial agents. The researchers synthesized a series of derivatives and evaluated their activity against multidrug-resistant bacterial strains. Preliminary results indicated that certain derivatives showed promising antibacterial activity, particularly against Gram-positive pathogens, with minimal cytotoxicity to mammalian cells.

From a mechanistic perspective, computational modeling studies have provided insights into the binding interactions of 4-(3-hydroxypiperidin-3-yl)methylbenzene-1,2-diol with various biological targets. Molecular docking simulations revealed that the hydroxypiperidine and catechol groups play critical roles in forming hydrogen bonds and π-stacking interactions with target proteins, which could explain the compound's observed bioactivity.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Issues such as metabolic stability and blood-brain barrier penetration are currently being addressed through structural modifications and prodrug strategies. Ongoing research is also exploring the compound's potential in other therapeutic areas, including cancer and inflammatory diseases.

In conclusion, 4-(3-hydroxypiperidin-3-yl)methylbenzene-1,2-diol (CAS: 2228604-83-7) represents a valuable scaffold in medicinal chemistry with diverse applications. The recent studies underscore its potential as a starting point for the development of novel therapeutics targeting various diseases. Future research should focus on further elucidating its structure-activity relationships and translating these findings into clinically viable drug candidates.